Cas no 1378588-29-4 (6-Nitropyridine-3-carbonitrile)

• Product Name: 6-Nitropyridine-3-carbonitrile
• CAS No: 1378588-29-4
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• CID: 3165266
• PubChem ID: 92134762
• Update Time: 2025-04-21

6-Nitropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Nitropyridine-3-carbonitrile
• SB53540
• 1378588-29-4
• 6-Nitronicotinonitrile
• CS-0337517

• Inchi： 1S/C6H3N3O2/c7-3-5-1-2-6(8-4-5)9(10)11/h1-2,4H
• InChI Key： VLRBGTPNHRUFTB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#N)=CN=1)=O

Computed Properties

• Exact Mass: 149.022526347Da
• Monoisotopic Mass: 149.022526347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.5Ų